[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetic acid

Specification

• CAS No.: 1219578-35-4
• Molecular Formula: C14H14N2O5
• Molecular Weight: 290.27 g/mol
• IUPAC Name: 2-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1-yl]acetic acid
• Standard InChI: InChI=1S/C14H14N2O5/c1-20-11-5-3-9(7-12(11)21-2)10-4-6-13(17)16(15-10)8-14(18)19/h3-7H,8H2,1-2H3,(H,18,19)
• Standard InChI Key: ZXEJRJJZHPQWBL-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)O)OC
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)O)OC

Introduction

[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetic acid, also known as 2-[3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid, is a complex organic compound with a molecular formula of C14H14N2O5 and a molecular weight of 290.27 g/mol. This compound features a pyridazinone core, which is known for its potential biological activities, including anti-inflammatory and anticancer properties. The presence of a dimethoxyphenyl group enhances its chemical reactivity and biological activity.

Synthesis and Preparation

The synthesis of [3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetic acid typically involves multi-step organic reactions. The process begins with the preparation of the pyridazinone core, followed by the introduction of the dimethoxyphenyl group and the acetic acid moiety. Common reagents used in these reactions include various acids, bases, and catalysts to facilitate the formation of the desired product under controlled conditions.

Research Findings and Future Directions

While detailed research findings on [3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetic acid are scarce, its structural similarity to other biologically active compounds suggests potential applications in pharmaceutical research. Future studies should focus on evaluating its efficacy and safety in various biological systems to determine its suitability for therapeutic use.